Cas no 78441-63-1 (4-[[(2-Aminoethyl)thio]methyl]-N,N-dimethyl-2-thiazolemethanamine ethanedioate (1:2))

• Product Name: 4-[[(2-Aminoethyl)thio]methyl]-N,N-dimethyl-2-thiazolemethanamine ethanedioate (1:2)
• CAS No: 78441-63-1
• MF: C₁₃H₂₁N₃O₈S₂
• MW: 411.451141119003
• CID: 1071332
• Update Time: 2023-11-18

4-[[(2-Aminoethyl)thio]methyl]-N,N-dimethyl-2-thiazolemethanamine ethanedioate (1:2) Chemical and Physical Properties

Names and Identifiers

• Imp. D (EP) as Dioxalate: 2-[[[2-[(Dimethylamino)methyl]thiazol-4-yl]methyl]sulphanyl]-ethanamine Dioxalate
• 2-[[[2-[(Dimethylamino)methyl]thiazol-4-yl]methyl]sulphanyl]ethanamine Dioxalate
• 2-[[2-[(dimethylamino)methyl]-1,3-thiazol-4-yl]methylsulfanyl]ethanamine;oxalic acid
• CID 129318441
• 4-[[(2-Aminoethyl)thio]methyl]-N,N-dimethyl-2-thiazolemethanamine ethanedioate (1:2)
• 2-[[[2-[(Dimethylamino)methyl]thiaz
• 2-[[[2-[(Dimethyl- amino)methyl]thiazol-4-yl]methyl]sulphanyl]- ethanamine Dioxalate
• Nizatidine Impurity D as Dioxalate
• Nizatidine EP Impurity D as Dioxalate

• Inchi： 1S/C9H17N3S2.2C2H2O4/c1-12(2)5-9-11-8(7-14-9)6-13-4-3-10;2*3-1(4)2(5)6/h7H,3-6,10H2,1-2H3;2*(H,3,4)(H,5,6)
• InChI Key： IMRSTPQILCFNPM-UHFFFAOYSA-N
• SMILES： S1C=C(CSCCN)N=C1CN(C)C.OC(C(=O)O)=O.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 227
• Topological Polar Surface Area: 245